(3α,5β,7β)-Cholane-3,7,24-triol
(3α,5β,7β)-Cholane-3,7,24-triol
Brand Name:
Vulcanchem
CAS No.:
130593-75-8
VCID:
VC0049437
InChI:
InChI=1S/C24H42O3/c1-15(5-4-12-25)18-6-7-19-22-20(9-11-24(18,19)3)23(2)10-8-17(26)13-16(23)14-21(22)27/h15-22,25-27H,4-14H2,1-3H3/t15-,16+,17-,18-,19+,20+,21+,22+,23+,24-/m1/s1
SMILES:
CC(CCCO)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C24H42O3
Molecular Weight:
378.6 g/mol
(3α,5β,7β)-Cholane-3,7,24-triol
CAS No.: 130593-75-8
Reference Standards
VCID: VC0049437
Molecular Formula: C24H42O3
Molecular Weight: 378.6 g/mol
| CAS No. | 130593-75-8 |
|---|---|
| Product Name | (3α,5β,7β)-Cholane-3,7,24-triol |
| Molecular Formula | C24H42O3 |
| Molecular Weight | 378.6 g/mol |
| IUPAC Name | (3R,5S,7S,8R,9S,10S,13R,14S,17R)-17-[(2R)-5-hydroxypentan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol |
| Standard InChI | InChI=1S/C24H42O3/c1-15(5-4-12-25)18-6-7-19-22-20(9-11-24(18,19)3)23(2)10-8-17(26)13-16(23)14-21(22)27/h15-22,25-27H,4-14H2,1-3H3/t15-,16+,17-,18-,19+,20+,21+,22+,23+,24-/m1/s1 |
| Standard InChIKey | NGALQDLKWWSXMK-ULQOMZCQSA-N |
| Isomeric SMILES | C[C@H](CCCO)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCCO)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCCO)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | (3R,5S,7S,8R,9S,10S,13R,14S,17R)-17-((R)-5-Hydroxypentan-2-yl)-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol |
| PubChem Compound | 5284061 |
| Last Modified | Nov 11 2021 |
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